Cas no 1519751-46-2 (N-(3-fluorophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(3-fluorophenyl)methyl-N-methylhydroxylamine
• CAS No: 1519751-46-2
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 5836107
• PubChem ID: 82595582
• Update Time: 2025-11-01

N-(3-fluorophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)methyl-N-methylhydroxylamine
• EN300-1816764
• 1519751-46-2
• N-[(3-fluorophenyl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C8H10FNO/c1-10(11)6-7-3-2-4-8(9)5-7/h2-5,11H,6H2,1H3
• InChI Key： PCZSTRYPCMAYAS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN(C)O

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-(3-fluorophenyl)methyl-N-methylhydroxylamine

N-(3-Fluorophenyl)methyl-N-Methylhydroxylamine: A Comprehensive Overview

N-(3-Fluorophenyl)methyl-N-methylhydroxylamine, also known by its CAS number 1519751-46-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a derivative of hydroxylamine, with a fluorophenyl group attached to the nitrogen atom. The presence of the fluorine atom in the aromatic ring introduces distinct electronic and steric effects, which influence its reactivity and stability. Recent studies have highlighted its role in various chemical reactions, particularly in the field of organic synthesis and catalysis.

The structure of N-(3-Fluorophenyl)methyl-N-methylhydroxylamine consists of a hydroxylamine backbone with two substituents: a methyl group and a 3-fluorophenyl group. The methyl group provides steric hindrance, while the fluorine atom in the phenyl ring enhances the compound's electronic properties. This combination makes it a versatile reagent in asymmetric synthesis and enantioselective catalysis. Researchers have explored its ability to act as a ligand in transition metal-catalyzed reactions, where it facilitates the formation of chiral centers with high enantioselectivity.

One of the most notable applications of N-(3-Fluorophenyl)methyl-N-methylhydroxylamine is in the synthesis of pharmaceutical compounds. Its ability to participate in nucleophilic additions and condensations has made it a valuable intermediate in drug discovery programs. For instance, recent studies have demonstrated its utility in the synthesis of β-lactam antibiotics, where it serves as a key intermediate in forming the core structure of these molecules. The compound's reactivity under mild conditions has also been leveraged in green chemistry initiatives, reducing the environmental impact of synthetic processes.

In addition to its role as a synthetic intermediate, N-(3-Fluorophenyl)methyl-N-methylhydroxylamine has been investigated for its potential as an antioxidant and radical scavenger. Its ability to neutralize reactive oxygen species (ROS) makes it a promising candidate for applications in food preservation and cosmetics. Recent research has focused on optimizing its stability under various environmental conditions to enhance its effectiveness as an antioxidant additive.

The synthesis of N-(3-Fluorophenyl)methyl-N-methylhydroxylamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of hydroxylamine derivatives with appropriately substituted aryl halides, followed by purification steps to isolate the final product. Advances in catalytic methods, such as the use of palladium catalysts, have significantly improved the yield and efficiency of these reactions.

From an analytical standpoint, N-(3-Fluorophenyl)methyl-N-methylhydroxylamine can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for downstream applications. Recent advancements in analytical chemistry have further enhanced our ability to accurately determine the compound's properties at trace levels.

In conclusion, N-(3-Fluorophenyl)methyl-N-methylhydroxylamine is a versatile compound with diverse applications across multiple fields. Its unique chemical properties, combined with recent advancements in synthetic and catalytic methods, position it as an important tool in modern organic chemistry. As research continues to uncover new uses for this compound, its role in advancing drug discovery, green chemistry, and materials science is expected to grow significantly.